Cas no 1804846-05-6 (3-Iodo-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804846-05-6
• MF: C₇HF₆IN₂O₃
• MW: 401.989334821701
• CID: 4836543
• Update Time: 2025-10-29

3-Iodo-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7HF6IN2O3/c8-6(9,10)4-3(16(17)18)1-2(14)5(15-4)19-7(11,12)13/h1H
• InChI Key： CAGBSNLBUOAIGR-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)(F)F)C(=C1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 343
• XLogP3: 3.8
• Topological Polar Surface Area: 67.9

Additional information on 3-Iodo-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-Iodo-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1804846-05-6)

3-Iodo-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1804846-05-6) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has been the subject of recent studies due to its potential applications in drug discovery and agrochemical development. The presence of iodine and nitro groups further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent research has focused on the synthesis and functionalization of this compound, with particular emphasis on its role as a building block for more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors, where the iodine moiety was successfully replaced via palladium-catalyzed cross-coupling reactions. This approach has opened new avenues for the design of targeted therapies, particularly in oncology.

In addition to its pharmaceutical applications, 3-Iodo-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has shown promise in agrochemical research. A recent report in ACS Agricultural Science & Technology highlighted its potential as a precursor for herbicides with improved selectivity and environmental safety. The trifluoromethyl group, known for its lipophilicity and metabolic stability, contributes to the compound's efficacy in plant protection.

The compound's unique electronic properties, attributed to the electron-withdrawing nitro and trifluoromethoxy groups, have also been explored in materials science. Researchers at the University of Cambridge (2024) utilized this compound to develop organic semiconductors with enhanced charge transport properties. This interdisciplinary application underscores the versatility of 3-Iodo-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine across multiple scientific domains.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. A recent study in Organic Process Research & Development (2024) addressed these issues by optimizing reaction conditions and purification protocols, resulting in improved yields and scalability. These developments are critical for facilitating its broader adoption in industrial and academic settings.

In conclusion, 3-Iodo-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1804846-05-6) represents a versatile and valuable compound with diverse applications in medicinal chemistry, agrochemicals, and materials science. Ongoing research continues to uncover its potential, paving the way for innovative solutions to complex scientific challenges.